Cas no 1795478-07-7 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 1795478-07-7
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.737442016602
• CID: 5370975
• Update Time: 2025-05-28

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C13H16ClN3O3/c1-20-11(9-4-2-3-5-10(9)14)8-16-13(19)17-7-6-15-12(17)18/h2-5,11H,6-8H2,1H3,(H,15,18)(H,16,19)
• InChI Key： XGKSRAJCYGCFDJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(C2=CC=CC=C2Cl)OC)=O)CCN1

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795478-07-7)

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795478-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazolidine-2-one core and chlorophenyl moiety, is often explored for its potential biological activities. Researchers are particularly interested in its structural features, which include a methoxyethyl side chain and a carboxamide group, as these functional groups are known to influence solubility, bioavailability, and target binding affinity.

The synthesis of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its CAS number 1795478-07-7 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. The compound's molecular formula and weight are critical for analytical purposes, such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry, which are commonly used for purity assessment and structural confirmation.

In recent years, the demand for imidazolidine derivatives has surged due to their applications in drug discovery. For instance, compounds like N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide are studied for their potential as enzyme inhibitors or receptor modulators. This aligns with the growing trend of precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects. The chlorophenyl group in this compound may contribute to enhanced lipophilicity, a property often desirable in central nervous system (CNS) drug candidates.

From an industrial perspective, CAS 1795478-07-7 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to produce such compounds with reduced environmental impact. This resonates with the global push toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation studies, particularly in oral drug delivery systems.

Another area of interest is the computational modeling of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide. With advancements in AI-driven drug design, researchers use molecular docking simulations to predict its interactions with biological targets. This approach accelerates the identification of potential therapeutic applications while reducing reliance on traditional trial-and-error methods. Such innovations are frequently searched by professionals in medicinal chemistry and bioinformatics.

In conclusion, N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795478-07-7) represents a versatile scaffold in modern chemical research. Its structural complexity and functional diversity make it a valuable subject for studies in drug development, material science, and process optimization. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in both academic and industrial settings.